1-(2-Methoxyphenoxy)-2,3-epoxypropane

• IUPAC Name: 2-[(2-methoxyphenoxy)methyl]oxirane
• InChI: InChI=1S/C10H12O3/c1-11-9-4-2-3-5-10(9)13-7-8-6-12-8/h2-5,8H,6-7H2,1H3
• InChI Key: RJNVSQLNEALZLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2CO2
• Molecular Formula: C10H12O3
• DSSTOX Substance ID: DTXSID601292484
• Molecular Weight: 180.20 g/mol
• CAS RN: 2210-74-4

Description

“1-(2-Methoxyphenoxy)-2,3-epoxypropane” is a chemical compound with the molecular formula C10H12O3 and a molecular weight of 180.20 g/mol. It is also known as Glycidyl 2-Methoxyphenyl Ether.

Synthesis Analysis

The synthesis of this compound has been studied in the context of creating nonracemic crown ethers. Capable of spontaneous resolution, rac-3-(2-methoxyphenoxy)propane-1,2-diol, guaifenesin 1 has been proposed as a cheap and readily available enantiopure precursor for the synthesis of these ethers.

Chemical Reactions Analysis

In the context of vanillin production, a pathway involving an enol ether with a C2 side chain, 2-methoxy-4-[(2-methoxyphenoxy)-ethenyl]-phenol C2EE, as an intermediate, has been proposed. In this pathway, C2EE is produced by the non-oxidative degradation of GG by alkali.

Scientific Research Applications

Pharmaceutical Research

• Summary of the Application : This compound is used as an impurity standard in pharmaceutical research. Impurity standards are substances with a known amount of impurity, used to help identify and quantify the level of impurities in a pharmaceutical product.
• Methods of Application : The compound is typically used in analytical development, method validation, and stability and release testing. The exact procedures would depend on the specific test being conducted, but generally involve preparing a sample with a known amount of the impurity standard, then using analytical techniques (such as chromatography or mass spectrometry) to measure the amount of impurity present.
• Results or Outcomes : The use of this compound as an impurity standard helps ensure the quality and safety of pharmaceutical products. By identifying and quantifying impurities, researchers can better understand the composition of the product and make necessary adjustments to the manufacturing process.

Safety And Hazards

The safety data sheet for a related compound, 3-(2-Methoxyphenoxy)-1,2-propanediol, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for “1-(2-Methoxyphenoxy)-2,3-epoxypropane” and related compounds could involve their use in the production of bio-based isocyanates. This could have significant implications for the plastics industry, particularly in the production of polyurethanes.

Synthesis routes and methods I

Procedure details

Guaiacol (8.6 g, 69 mmol), potassium t-butoxide (7.8 g, 69 mmol), epichlorohydrin (19.3 g, 209 mmol), and 18-crown-6 (0.8 g) were mixed in t-butanol (100 ml) and heated to 50° C. for 2 h. Water was added and the product was extracted with two portions of dichlorometane. Washing with water, twice, was followed by drying and evaporation. Quantitative yield.

Synthesis routes and methods II

Procedure details

To 2-methoxyphenol(76 g) dissolved in about 60 ml of water and 200 ml of dioxane containing 29 g of sodium hydroxide is slowly added a large excess of epichlorohydrin (80 g). The solution is stirred at reflux temperature for 3 hrs. The mixture is diluted with ether, washed with two portions of water and dried using anhydrous magnesium sulfate. Evaporation of the dried extract, followed by distillation of the residue produced the product, 1-(2-methoxyphenoxy)-2,3-epoxypropane.